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Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565 Get Quote

The responsible management and disposal of chemical waste are critical for ensuring

personnel safety and environmental protection. Sebuthylazine, a chlorotriazine herbicide,

requires meticulous disposal procedures due to its potential hazards, including its toxicity to

aquatic life.[1][2] This guide provides essential, step-by-step information for the safe handling

and disposal of sebuthylazine in a laboratory setting, in accordance with federal regulations

and safety best practices.

Immediate Safety and Handling Protocols
Before beginning any disposal procedures, it is crucial to handle sebuthylazine with the

appropriate personal protective equipment (PPE) to minimize exposure.

Ventilation: Always handle sebuthylazine in a well-ventilated area or within a chemical fume

hood to minimize the risk of inhalation.[3][4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[3][5]

Hand Protection: Use compatible, chemical-resistant gloves.[3][5]

Body Protection: A lab coat or impervious clothing is necessary to prevent skin contact.[3]

[5]
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Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in handling

areas. Wash hands thoroughly after handling the compound.[2][5]

Regulatory Framework
The disposal of pesticides like sebuthylazine is governed by stringent federal and state laws.

In the United States, the primary regulations are:

Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA): This act governs the sale,

distribution, and use of pesticides. FIFRA mandates that pesticide labels include legally

binding instructions for disposal.[6][7]

Resource Conservation and Recovery Act (RCRA): Once a pesticide is designated for

disposal, it becomes a waste product regulated under RCRA. This act provides a "cradle-to-

grave" framework for managing hazardous waste to ensure it is handled safely from

generation to final disposal.[6][7][8]

State and local regulations can be more stringent than federal requirements, so it is imperative

to consult with your institution's Environmental Health and Safety (EHS) department and local

authorities.[9]

Quantitative Hazard Data
The following table summarizes key toxicological data for sebuthylazine and the related

compound terbuthylazine to inform risk assessment and handling procedures.
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Property Value Interpretation Source(s)

Oral Toxicity (Rat

LD50)

1503 - 3000 mg/kg

(for

terbuthylazine/sebuthy

lazine)

Harmful if swallowed. [4][10]

Aquatic Toxicity

(Algae ErC50)

0.028 - 0.16 mg/L

(72h, for

terbuthylazine)

Very toxic to aquatic

life.
[1][11]

Aquatic Toxicity

(Daphnia EC50)

>11 mg/L (48h, for

terbuthylazine)

Toxic to aquatic

invertebrates.
[1]

Aquatic Toxicity (Fish

LC50)

2.2 mg/L (96h,

Rainbow Trout, for

terbuthylazine)

Toxic to fish. [11]

Bioaccumulation

Potential

log Pow: 3.4 (for

terbuthylazine)

Bioaccumulation is not

expected to be

significant.

[1]

Step-by-Step Disposal Procedure
The mandated and safest method for sebuthylazine disposal is through a licensed

professional waste disposal service.[4][5] Under no circumstances should this chemical be

poured down the drain or disposed of with general laboratory trash.[1][3][9]

Step 1: Waste Segregation and Collection
Isolate all waste containing sebuthylazine, including pure compound, solutions, contaminated

labware (e.g., pipette tips, vials), contaminated PPE, and spill cleanup materials. This prevents

cross-contamination and unintended chemical reactions.[5]

Step 2: Containerization
Use a designated, leak-proof, and chemically compatible hazardous waste container.
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Clearly label the container with "Hazardous Waste," the chemical name "Sebuthylazine,"

and all appropriate hazard pictograms (e.g., Health Hazard, Environmental Hazard).[5]

Ensure the container has a secure, tight-fitting lid to prevent spills and vapor release.[5]

Step 3: Storage
Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area. The storage area should be away from incompatible materials such as

strong acids, alkalis, and oxidizing agents.[3][5]

Step 4: Arrange for Professional Disposal
Contact your institution's EHS department or a licensed hazardous waste contractor to

arrange for pickup and disposal.[4][12]

Provide the contractor with the Safety Data Sheet (SDS) and an accurate description of the

waste.

Step 5: Managing Empty Containers
For empty containers that held sebuthylazine, triple rinse them with a suitable solvent.[10]

[11]

The rinsate (the rinse water or solvent) is also considered hazardous waste and must be

collected in your designated sebuthylazine waste container.[9][11]

Once properly rinsed, handle the uncleaned containers like the product itself or follow

specific institutional or local guidelines for their disposal.[1] Never reuse pesticide containers

for any other purpose.[9]

Step 6: Accidental Spill Response
In the event of a spill:

Evacuate personnel from the immediate area and ensure adequate ventilation.[3]

Wear the appropriate PPE as described above.[3]
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Prevent the spill from spreading or entering drains or water courses.[3]

Absorb the spill with an inert, non-combustible material such as diatomite, sand, or universal

binders.[3][10]

Collect the contaminated absorbent material and place it in your designated hazardous

waste container for disposal.[5][10]

Decontaminate the surface by scrubbing with alcohol or another suitable solvent, collecting

all materials for disposal as hazardous waste.[3]

Sebuthylazine Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

sebuthylazine waste in a laboratory setting.
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Sebuthylazine Waste Generated
(e.g., unused chemical, contaminated labware,

spill debris, rinsate)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate from other
waste streams

Place in a labeled, sealed,
compatible hazardous

waste container

Store in a secure Satellite
Accumulation Area

Contact EHS or Licensed
Waste Contractor for disposal

Waste Properly Disposed

Accidental Spill Occurs

Follow Spill Response Protocol:
1. Evacuate & Ventilate

2. Contain Spill
3. Absorb with inert material

4. Collect for disposal

Click to download full resolution via product page

Caption: Decision-making workflow for the proper disposal of sebuthylazine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b166565?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/de/sds/SIGMA/45678?userType=undefined
https://www.genfarm.com.au/sites/genfarm/files/2019-09/documents/GENFARM%20TERBUTHYLAZINE%20875%20WG%20HERBICIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-151913S/Sebuthylazine-d5-ethyl-d5-SDS-MedChemExpress.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7107_1.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Desethyl_Terbuthylazine_d9_A_Guide_for_Laboratory_Professionals.pdf
https://www.onlinepestcontrolcourses.com/pesticide-disposal-laws-what-you-need-to-know/
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://pesticidestewardship.org/disposal/federal-laws/
https://pesticidestewardship.org/disposal/federal-laws/
https://npic.orst.edu/health/disposal.html
https://agpro.co.nz/downloads/sds-agpro-terbuthylazine-500-w1zpd.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/17/2023/03/13131221/Terbuthylazine_500SC_SDS.pdf
https://edis.ifas.ufl.edu/publication/PI010
https://www.benchchem.com/product/b166565#sebuthylazine-proper-disposal-procedures
https://www.benchchem.com/product/b166565#sebuthylazine-proper-disposal-procedures
https://www.benchchem.com/product/b166565#sebuthylazine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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